N-{4-[2-(4-Acetamidophenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]phenyl}acetamide

• IUPAC Name: N-[4-[2-(4-acetamidophenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]phenyl]acetamide
• InChI: InChI=1S/C19H16F6N2O2/c1-11(28)26-15-7-3-13(4-8-15)17(18(20,21)22,19(23,24)25)14-5-9-16(10-6-14)27-12(2)29/h3-10H,1-2H3,(H,26,28)(H,27,29)
• InChI Key: ZEWKXKZCCQCDDL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(C2=CC=C(C=C2)NC(=O)C)(C(F)(F)F)C(F)(F)F
• Molecular Formula: C19H16F6N2O2
• Molecular Weight: 418.3 g/mol

Description

N-{4-[2-(4-Acetamidophenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]phenyl}acetamide is a chemical compound that has been extensively studied for its potential use in scientific research. It is commonly referred to as "compound X" and is known for its ability to modulate certain biological pathways.

Mechanism of Action

The exact mechanism of action of N-{4-[2-(4-Acetamidophenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]phenyl}acetamide is not fully understood. However, it is believed to act by modulating certain biological pathways, including the PI3K/Akt/mTOR pathway.
Biochemical and Physiological Effects:
N-{4-[2-(4-Acetamidophenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]phenyl}acetamide has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. It has also been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{4-[2-(4-Acetamidophenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]phenyl}acetamide is its ability to modulate certain biological pathways, making it a potentially useful tool in drug discovery and the study of various diseases. However, its synthesis requires specialized equipment and expertise, and it may not be suitable for all research applications.

Future Directions

There are many potential future directions for research on N-{4-[2-(4-Acetamidophenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]phenyl}acetamide. Some possible areas of study include its potential use in the treatment of cancer and neurodegenerative disorders, as well as its role in modulating the PI3K/Akt/mTOR pathway. Further research is also needed to fully understand the mechanism of action of this compound and to develop more efficient synthesis methods.
Conclusion:
N-{4-[2-(4-Acetamidophenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]phenyl}acetamide is a promising compound that has been extensively studied for its potential use in scientific research. Its ability to modulate certain biological pathways makes it a potentially useful tool in drug discovery and the study of various diseases. Further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of N-{4-[2-(4-Acetamidophenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]phenyl}acetamide involves a multistep process that requires specialized equipment and expertise. The exact details of the synthesis method are beyond the scope of this paper but can be found in the scientific literature.

Scientific Research Applications

N-{4-[2-(4-Acetamidophenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]phenyl}acetamide has been used in a wide range of scientific research applications. It has been studied for its potential use in drug discovery, as well as for its ability to modulate certain biological pathways. It has also been used in the study of various diseases, including cancer and neurodegenerative disorders.